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Compound of Interest

Compound Name: Zirconium-95

Cat. No.: B1221920 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Zirconium-95 (Zr-95), a radioactive isotope commonly

used in scientific research. Adherence to these procedures is critical for ensuring the safety of

laboratory personnel and the environment. This guide is intended for researchers, scientists,

and drug development professionals.

Zirconium-95 is a fission product of uranium and plutonium and is frequently utilized as a

tracer in environmental and reactor systems studies.[1][2] With a half-life of approximately 64

days, it is classified as an intermediate-lived isotope.[1][3] Proper disposal requires careful

consideration of its radioactive properties and the chemical hazards associated with zirconium

metal.

Key Data for Zirconium-95 Disposal
A thorough understanding of the radiological properties of Zirconium-95 is fundamental to its

safe handling and disposal. The following table summarizes key quantitative data for this

isotope.
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Property Value

Half-life 64.03 days

Decay Mode Beta (β-) emission

Primary Decay Product Niobium-95 (Nb-95)

Mean Electron Energy 0.11852 MeV

Mean Photon Energy 0.73212 MeV

Primary Gamma Emissions 724 keV, 756 keV

Source: MIRDSoft[3], Radiacode[2]

Experimental Protocol: Step-by-Step Disposal of
Zirconium-95 Waste
This protocol outlines the essential steps for the safe disposal of solid and liquid laboratory

waste contaminated with Zirconium-95.

Waste Segregation and Collection
Proper segregation of radioactive waste at the source is the most critical step in ensuring safe

and compliant disposal.

Isotope-Specific Waste Containers: Designate specific, clearly labeled waste containers for

Zirconium-95. Do not mix with other radioactive or non-radioactive waste streams.

Segregation by Half-Life: As a general best practice, segregate radioactive waste based on

half-life. Zirconium-95, with a half-life of ~64 days, falls into the "intermediate-lived" category

(often defined as having a half-life between 14 and 90 or 120 days).[4][5] This segregation is

crucial for determining the ultimate disposal route.

Solid Waste: Collect dry solid waste, such as contaminated gloves, pipette tips, and

absorbent paper, in a designated container lined with a durable plastic bag.[4] The container

must be labeled with the radiation symbol, the isotope (Zirconium-95), the date, and the

activity level.
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Liquid Waste: Collect liquid waste in a shatter-resistant, sealed container, also clearly

labeled. Do not dispose of liquid Zirconium-95 waste down the drain.[6]

Sharps: Any sharps contaminated with Zirconium-95, such as needles or broken glass,

must be placed in a puncture-resistant sharps container specifically designated for

radioactive waste.[5]

Waste Packaging and Labeling
Proper packaging and labeling are essential for safe handling, transport, and disposal.

Secure Packaging: Ensure all waste containers are securely sealed to prevent leakage.[5]

Accurate Labeling: All waste containers must be accurately labeled with:

The universal radiation symbol.

The words "Caution, Radioactive Material".

The isotope: Zirconium-95.

The estimated activity and the date of measurement.

The name of the principal investigator and the laboratory.

Chemical Hazards: If the waste is mixed with hazardous chemicals, these must also be

clearly identified on the label. Note that zirconium powder is flammable and water-reactive.

[7][8]

Storage Prior to Disposal
Temporary storage of Zirconium-95 waste within the laboratory must be done safely.

Designated Storage Area: Store waste in a designated, secure area away from general

laboratory traffic.

Shielding: While Zirconium-95 is primarily a beta emitter, its decay product, Niobium-95,

emits gamma radiation. Therefore, appropriate shielding may be necessary depending on
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the activity level of the waste.

Incompatible Materials: Zirconium waste should be segregated from incompatible chemicals

such as water, strong acids, and strong oxidizing agents.[7]

Waste Disposal Request and Pick-up
Disposal of radioactive waste is a regulated activity that must be coordinated through your

institution's Environmental Health and Safety (EHS) or Radiation Safety Office (RSO).

Contact EHS/RSO: Once a waste container is full, or before a project is completed, contact

your institution's EHS or RSO to arrange for waste pick-up.

Complete a Waste Pick-up Request: Fill out all required paperwork, providing accurate

information about the isotope, activity, and any chemical hazards.

Follow Institutional Procedures: Adhere to all specific procedures for waste pick-up and

transport as directed by your institution.

Zirconium-95 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Zirconium-95
waste from a laboratory setting.
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Caption: Logical workflow for the disposal of Zirconium-95 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1221920?utm_src=pdf-custom-synthesis
https://www.radiacode.com/isotope/zr-95
https://www.radiacode.com/isotope/zr-95?lang=en
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Zr-95.htm
https://drs.illinois.edu/Page/Waste/RadioactiveWasteManagement
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopzirconium.docx
https://research.uga.edu/docs/CSP1500/Zirconiumpowder-7440-67-7.docx
https://www.benchchem.com/product/b1221920#zirconium-95-proper-disposal-procedures
https://www.benchchem.com/product/b1221920#zirconium-95-proper-disposal-procedures
https://www.benchchem.com/product/b1221920#zirconium-95-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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